{3-[(2-Methoxyethoxy)methyl]phenyl}methanamine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: [3-(2-methoxyethoxymethyl)phenyl]methanamine
• InChI: InChI=1S/C11H17NO2/c1-13-5-6-14-9-11-4-2-3-10(7-11)8-12/h2-4,7H,5-6,8-9,12H2,1H3
• InChI Key: OOUOXGUEZWUZEW-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC1=CC=CC(=C1)CN

Description

{3-[(2-Methoxyethoxy)methyl]phenyl}methanamine is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(2-Methoxy-ethoxymethyl)-benzonitrile (2.58 g, 13.5 mmol) was dissolved in 50 mL tetrahydrofuran. Lithiumaluminium hydride (660 mg, 17.5 mmol) was added portionwise at 0° C. The reaction mixture was stirred at room temperature overnight and quenched by sequential addition of 0.66 mL water, 0.66 mL 15% sodium hydroxide solution and 1.98 mL water. The solid was filtered off and the filtrate was evaporated. The title compound was obtained as a yellow liquid (2.63 g, 97%), MS: m/e=196.3 (M+H+).